Cas no 916263-14-4 (tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate
• CAS No: 916263-14-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 1965118
• PubChem ID: 11977107
• Update Time: 2025-10-07

tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2r)-2-prop-2-ynylpiperidine-1-carboxylate
• AC1L4C9Y
• CHEBI:372092
• (+/-)-N-tert-butoxycarbonyl-2-propargylpiperidine
• CHEMBL163814
• (+/-)-N-methyl-1-(4-n-propylphenyl)-2-aminopropane
• LS-103415
• BRN 2718441
• tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate
• EN300-1721294
• Tert-butyl 2-prop-2-ynylpiperidine-1-carboxylate
• 916263-14-4
• AB73204
• A1-13394

• Inchi： 1S/C13H21NO2/c1-5-8-11-9-6-7-10-14(11)12(15)16-13(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： JZKKJSGTWOUUPY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CC#C)=O

Computed Properties

• Exact Mass: 223.157228913Da
• Monoisotopic Mass: 223.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 292.9±13.0 °C at 760 mmHg
• Flash Point: 130.9±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate

tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate (CAS No. 916263-14-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate (CAS No. 916263-14-4) has emerged as a pivotal intermediate for the synthesis of complex molecules. This compound, often abbreviated as Boc-protected propargyl piperidine, combines the reactivity of a propargyl group with the stability of a Boc-protected amine, making it a sought-after reagent in pharmaceutical and materials science research. Its unique structure enables diverse transformations, including click chemistry applications, which align with current trends in drug discovery and bioconjugation.

The growing interest in piperidine derivatives stems from their prevalence in bioactive compounds. Researchers frequently search for "Boc-piperidine synthesis" or "propargylamine applications," reflecting the demand for efficient routes to functionalized heterocycles. The tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate structure addresses these needs by offering a balance between reactivity and protection, a topic often discussed in forums on green chemistry and atom economy.

From a synthetic perspective, this compound serves as a linchpin for constructing N-heterocyclic scaffolds. Its Boc group can be selectively deprotected under mild acidic conditions, while the propargyl moiety participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Such versatility resonates with trends in high-throughput screening and combinatorial chemistry, where modular building blocks are prized.

Environmental considerations also drive innovation around this compound. Recent searches for "sustainable Boc deprotection" highlight the need for greener alternatives to traditional methods. The stability of tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate allows for storage under ambient conditions, reducing energy-intensive handling—a key advantage in life cycle assessment-driven workflows.

In materials science, the compound’s dual functionality enables the design of smart polymers and self-assembling systems. Queries like "piperidine-based monomers" or "alkyne-functionalized coatings" underscore its relevance in developing advanced materials with tailored properties. The Boc-protected amine further ensures compatibility with diverse polymerization techniques.

Analytical characterization of tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate typically involves NMR spectroscopy and mass spectrometry, with its CAS No. 916263-14-4 serving as a unique identifier in chemical databases. This aligns with the rise of AI-assisted retrosynthesis tools, where precise molecular descriptors are critical for algorithm training.

As the scientific community prioritizes catalytic efficiency and step economy, this compound’s role in multicomponent reactions gains traction. Its integration into flow chemistry systems exemplifies modern efforts to bridge batch and continuous manufacturing—a hot topic in "process intensification" discussions.

In conclusion, tert-butyl 2-(prop-2-yn-1-yl)piperidine-1-carboxylate (CAS No. 916263-14-4) epitomizes the synergy between fundamental reactivity and applied innovation. By addressing contemporary challenges in drug development, material design, and sustainable synthesis, it remains a cornerstone of cutting-edge research across disciplines.